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Compound of Interest

Compound Name: Vinyl laurate

Cat. No.: B1345746

Ensuring the safe and environmentally responsible disposal of vinyl laurate is a critical
component of laboratory safety and chemical management. This guide provides detailed, step-
by-step procedures for the proper disposal of unused, contaminated, and waste vinyl laurate,
tailored for researchers, scientists, and drug development professionals. Adherence to these
protocols is essential for minimizing health risks and ensuring regulatory compliance.

Immediate Safety and Logistical Information

Vinyl laurate is classified as a hazardous substance, primarily due to its potential for lung
damage if swallowed, skin irritation upon repeated contact, and toxicity to aquatic ecosystems.
[1] It is also a combustible liquid.[1][2][3] Therefore, stringent safety measures must be
observed during handling and disposal.

Personal Protective Equipment (PPE):

Before initiating any disposal procedures, all personnel must be equipped with the appropriate
PPE:

o Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

[1]

o Hand Protection: Wear chemical-resistant gloves. PVC gloves are recommended.[1] Do not
use natural rubber, butyl rubber, EPDM, or polystyrene-containing materials.[1]
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o Respiratory Protection: In case of insufficient ventilation or the potential for aerosol
generation, use a NIOSH-approved respirator with an appropriate organic vapor cartridge
(e.g., Type A-P filter).[1][4]

o Skin and Body Protection: A laboratory coat or other protective clothing is required to prevent
skin contact.[1]

Quantitative Data Summary

The following table summarizes key quantitative safety data for vinyl laurate.

Data Point Value

Flash Point 125 °C (257 °F)[2][3]

Specific Gravity 0.871 - 0.873 g/mL at 20 °C[2][4]
Water Solubility Slightly soluble (1 g/L at 20 °C)[2]
Storage Temperature 10 °C (min) to 40 °C (max)[5]

Step-by-Step Disposal Procedures

The proper disposal of vinyl laurate waste must be conducted in accordance with local, state,
and federal regulations.[1] This material and its container must be disposed of as hazardous
waste.[1]

Disposal of Unused or Expired Vinyl Laurate

Unused or expired vinyl laurate must be disposed of as hazardous chemical waste.
Experimental Protocol:

o Packaging: Ensure the vinyl laurate is in its original, securely sealed container. If the
original container is compromised, transfer the material to a new, clean, and chemically
compatible container with a secure lid. The container should be clearly labeled as
"Hazardous Waste: Vinyl Laurate".
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o Storage Pending Disposal: Store the sealed container in a designated hazardous waste
accumulation area. This area should be cool, dry, well-ventilated, and away from
incompatible materials such as oxidizing agents, copper, and zinc.[1]

e Arranging Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal contractor to arrange for pickup and
proper disposal.

Management and Disposal of Spills

The response to a vinyl laurate spill depends on the volume and location of the release.
Minor Spill (Small quantity, contained)
Experimental Protocol:

 Isolate and Ventilate: Cordon off the affected area to prevent unauthorized entry. Ensure the
area is well-ventilated to disperse vapors.

e Don PPE: Wear the appropriate PPE as listed above.

» Contain and Absorb: Use an inert absorbent material, such as vermiculite, sand, or
commercial sorbent pads, to contain and absorb the spill. Avoid direct contact with the liquid.

¢ Collect Waste: Carefully scoop the absorbed material and any contaminated debris into a
designated, sealable, and chemically resistant container.

o Package and Label: Securely seal the container and label it as "Hazardous Waste: Vinyl
Laurate Spill Debris".

« Decontaminate: Clean the spill area thoroughly with soap and water. Collect the cleaning
materials and also place them in the hazardous waste container.

o Disposal: Arrange for the disposal of the waste container through your EHS department.
Major Spill (Large quantity, dispersed)

Experimental Protocol:
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o Evacuate: Immediately evacuate all non-essential personnel from the spill area.

 Alert: Notify your laboratory supervisor and your institution's EHS department or emergency
response team.[1]

e Ventilate (If Safe to Do So): If it can be done without risk, increase ventilation to the area.
 |solate: Prevent entry into the affected area.

» Professional Cleanup: Allow trained emergency responders to manage the cleanup and
disposal.

Disposal of Contaminated Materials

Any materials, such as pipette tips, absorbent pads, or gloves, that come into contact with
vinyl laurate are considered contaminated and must be disposed of as hazardous waste.

Experimental Protocol:

o Segregation: Collect all contaminated solid waste in a designated, heavy-duty plastic bag or
a sealable, labeled container.

o Labeling: Clearly label the container as "Hazardous Waste: Vinyl Laurate Contaminated
Debris".

» Disposal: Dispose of the container through your institution's hazardous waste management

program. Contaminated packaging should be disposed of in the same manner as the unused

product.[4]

Vinyl Laurate Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of vinyl laurate.
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Caption: Workflow for the safe disposal of vinyl laurate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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